Cas no 82360-11-0 (Carbamothioic acid, (2-methylpropyl)-, O-ethyl ester)

• Product name: Carbamothioic acid, (2-methylpropyl)-, O-ethyl ester
• CAS No: 82360-11-0
• MF: C₇H₁₅NOS
• MW: 161.2651
• CID: 693811
• PubChem ID: 5366280

Carbamothioic acid, (2-methylpropyl)-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, (2-methylpropyl)-, O-ethyl ester
• O-ethyl N-(2-methylpropyl)carbamothioate
• o-Ethyl isobutylthiocarbamate #
• Isobutylcarbamothioic acid, O-ethyl ester
• DTXSID40418625
• 82360-11-0
• SCHEMBL10614138
• O-Ethyl isobutylcarbamothioate
• ULAMWDDQCMTBEH-UHFFFAOYSA-N
• 2-Methylpropyl-O-ethyl ester of carbamothioic acid

• Inchi： InChI=1S/C7H15NOS/c1-4-9-7(10)8-5-6(2)3/h6H,4-5H2,1-3H3,(H,8,10)
• InChI Key： ULAMWDDQCMTBEH-UHFFFAOYSA-N
• SMILES： CCOC(=S)NCC(C)C

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų